Cas no 1111129-26-0 (4-(3-Fluoro-4-methylphenyl)-2-formylphenol)

• Product Name: 4-(3-Fluoro-4-methylphenyl)-2-formylphenol
• CAS No: 1111129-26-0
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD11877747
• CID: 2620686
• PubChem ID: 53220345
• Update Time: 2025-07-17

4-(3-Fluoro-4-methylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID40685092
• 4-(3-Fluoro-4-methylphenyl)-2-formylphenol, 95%
• MFCD11877747
• 4-(3-FLUORO-4-METHYLPHENYL)-2-FORMYLPHENOL
• 1111129-26-0
• 3'-Fluoro-4-hydroxy-4'-methyl[1,1'-biphenyl]-3-carbaldehyde
• 4-(3-Fluoro-4-methylphenyl)-2-formylphenol

• MDL： MFCD11877747
• Inchi： 1S/C14H11FO2/c1-9-2-3-11(7-13(9)15)10-4-5-14(17)12(6-10)8-16/h2-8,17H,1H3
• InChI Key： TYHLUSIDMLDXAU-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 230.07430775Da
• Monoisotopic Mass: 230.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Fluoro-4-methylphenyl)-2-formylphenol

Comprehensive Overview of 4-(3-Fluoro-4-methylphenyl)-2-formylphenol (CAS No. 1111129-26-0)

4-(3-Fluoro-4-methylphenyl)-2-formylphenol (CAS No. 1111129-26-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluorinated aromatic structure, is widely studied for its potential applications in drug development and advanced material synthesis. The presence of both fluoro and formyl functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated compounds like 4-(3-Fluoro-4-methylphenyl)-2-formylphenol has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and catalysts. The compound's CAS number 1111129-26-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural versatility allows for modifications that can lead to novel therapeutic agents, aligning with the growing trend of precision medicine.

From a material science perspective, 4-(3-Fluoro-4-methylphenyl)-2-formylphenol is explored for its potential in polymer chemistry and nanotechnology. The fluoro group contributes to thermal stability and chemical resistance, making it suitable for high-performance materials. This aligns with the increasing focus on sustainable materials and green chemistry, as industries seek alternatives to traditional, less environmentally friendly compounds.

The synthesis of 4-(3-Fluoro-4-methylphenyl)-2-formylphenol involves meticulous organic reactions, often requiring palladium-catalyzed cross-coupling or electrophilic aromatic substitution. These methods are widely discussed in scientific literature, with researchers optimizing yields and purity for industrial-scale production. The compound's CAS registry entry (1111129-26-0) serves as a critical reference for quality control and regulatory compliance.

In the context of drug discovery, 4-(3-Fluoro-4-methylphenyl)-2-formylphenol is investigated for its potential in targeting enzyme inhibition and receptor modulation. Its fluorine atom enhances bioavailability and metabolic stability, a key consideration in modern pharmacokinetics. This has led to its inclusion in libraries of lead compounds for diseases such as cancer and neurodegenerative disorders, topics highly searched in biomedical research.

Environmental and safety profiles of 4-(3-Fluoro-4-methylphenyl)-2-formylphenol are also under scrutiny, as regulatory bodies emphasize eco-friendly chemicals. Studies on its biodegradability and toxicity are essential for industrial adoption, particularly in regions with stringent chemical regulations. This aligns with the global push toward responsible innovation in chemical manufacturing.

In summary, 4-(3-Fluoro-4-methylphenyl)-2-formylphenol (CAS No. 1111129-26-0) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural features and reactivity make it a subject of ongoing research, driven by the need for innovative solutions in healthcare and technology. As interest in fluorinated aromatics grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.